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Compound of Interest |

6-chloro-N-ethyl-N'-propyl-1,3,5-
Compound Name:

triazine-2,4-diamine
CAS No.: 90952-64-0

Cat. No.: B166573

Get Quote

Ametryn (2-(ethylamino)-4-isopropylamino-6-methyl-thio-s-triazine) is a selective triazine

herbicide widely employed in agriculture to control broadleaf and grassy weeds in crops such
as sugarcane, pineapple, bananas, and corn.[1][2] Its mechanism of action involves the
inhibition of photosynthesis in target plants.[3] However, due to its moderate persistence in soll
and water, coupled with a water solubility of 185 mg/L, ametryn can potentially leach into
groundwater and contaminate aquatic ecosystems, posing environmental concerns.[1][4]
Regulatory bodies like the U.S. Environmental Protection Agency (EPA) have established
tolerance levels for ametryn residues in various commodities to ensure food safety.[5]
Consequently, the development of robust, reliable, and accessible analytical methods for the
precise quantification of ametryn in diverse matrices is paramount for environmental
monitoring, regulatory compliance, and human health risk assessment.

High-Performance Liquid Chromatography (HPLC) coupled with an Ultraviolet (UV) detector
represents a cornerstone technique in analytical chemistry for this purpose. Its widespread
availability, cost-effectiveness, and high sensitivity make it an ideal choice for the routine
analysis of pesticide residues. This application note provides a comprehensive, field-proven
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protocol for the quantification of ametryn, grounded in the principles of analytical chemistry and
validated according to international standards.

Principle of the Method: Chromatographic
Separation and UV Detection

The method is based on reversed-phase high-performance liquid chromatography (RP-HPLC).
In this mode, the stationary phase is nonpolar (e.g., octadecylsilyl or C18), while the mobile
phase is a more polar solvent mixture, typically consisting of acetonitrile or methanol and water.

Causality of Separation: Ametryn is a molecule of intermediate polarity. When a sample extract
is injected into the HPLC system, ametryn partitions between the mobile phase and the
nonpolar C18 stationary phase. The organic modifier (acetonitrile/methanol) in the mobile
phase competes with the analyte for binding sites on the stationary phase. By precisely
controlling the ratio of organic solvent to water, we can modulate the retention time of ametryn.
A higher concentration of the organic solvent will decrease the retention time, while a lower
concentration will increase it, allowing for fine-tuned separation from other matrix components.

Principle of Detection: Ametryn contains a triazine ring system, which is a chromophore that
absorbs light in the UV spectrum. The UV detector is set to a specific wavelength where
ametryn exhibits maximum absorbance (typically around 220-230 nm), ensuring high
sensitivity.[6] According to the Beer-Lambert Law, the absorbance of the analyte is directly
proportional to its concentration as it passes through the detector's flow cell. By creating a
calibration curve from standards of known concentrations, the concentration of ametryn in an
unknown sample can be accurately determined from its measured absorbance.

I. Experimental Protocol
Materials and Reagents

¢ Instrumentation:

o HPLC system with a quaternary or binary pump, degasser, autosampler, column
thermostat, and UV-Vis detector.

o Analytical balance (4-decimal place).
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o Vortex mixer.

o Centrifuge capable of >4000 rpm.

o Microwave-Assisted Extraction (MAE) system (optional, for solid samples).[7]

o Solid-Phase Extraction (SPE) manifold and cartridges (optional, for sample cleanup).
o pH meter.

o Class A volumetric flasks, pipettes, and autosampler vials.

e Chemicals:
o Ametryn analytical standard (=98% purity).
o HPLC-grade acetonitrile (ACN) and methanol (MeOH).
o Ultrapure water (18.2 MQ-cm).
o HPLC-grade formic acid or phosphoric acid (for mobile phase pH adjustment).

o Anhydrous magnesium sulfate (MgSOa4) and sodium chloride (NaCl) (for QUEChERS
extraction).[8]

o Syringe filters (0.22 pm or 0.45 um, PTFE or nylon).

Preparation of Standard Solutions

The integrity of the entire analysis hinges on the accurate preparation of standards.

e Primary Stock Solution (1000 pg/mL): Accurately weigh 10 mg of ametryn standard into a 10
mL Class A volumetric flask. Dissolve and bring to volume with methanol. This solution
should be stored at 2-8°C and protected from light.[9]

e Intermediate Stock Solution (10 pg/mL): Pipette 100 uL of the primary stock solution into a
10 mL volumetric flask and bring to volume with methanol.
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Working Calibration Standards (0.05 - 2.0 pg/mL): Prepare a series of at least five calibration
standards by serial dilution of the intermediate stock solution into the mobile phase or a
solvent matching the final sample extract. A typical range would be 0.05, 0.1, 0.25, 0.5, 1.0,
and 2.0 pg/mL.

Sample Preparation: A Matrix-Specific Approach

The goal of sample preparation is to efficiently extract ametryn from the matrix while minimizing

co-extractives that could interfere with the analysis.[10]

Measure 100 mL of the water sample into a 250 mL separatory funnel.

Add 5 g of NaCl to increase the ionic strength of the aqueous phase, which enhances the
partitioning of ametryn into the organic solvent.

Add 30 mL of dichloromethane or ethyl acetate.

Shake vigorously for 2 minutes, periodically venting the funnel.

Allow the layers to separate for 10 minutes. Drain the lower organic layer into a flask.
Repeat the extraction twice more with fresh 30 mL aliquots of the organic solvent.
Combine the organic extracts and evaporate to dryness using a rotary evaporator at 40°C.

Reconstitute the residue in 1.0 mL of the mobile phase, vortex, and filter through a 0.22 um
syringe filter into an HPLC vial.

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
and highly effective approach for pesticide residue analysis in solid matrices.[8][11]

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.
Add 10 mL of ultrapure water (if the soil is dry) and vortex to create a slurry.

Add 10 mL of acetonitrile. The use of acetonitrile is critical as it is miscible with water,
allowing for a single-phase extraction of the analytes from the hydrated sample matrix.
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e Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl). The anhydrous MgSOa
absorbs excess water, promoting the partitioning of ametryn into the acetonitrile layer, while
NacCl helps to create a phase separation.

e Immediately cap and shake vigorously for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.

e Transfer a 1 mL aliquot of the upper acetonitrile supernatant to a clean microcentrifuge tube
for dispersive solid-phase extraction (d-SPE) cleanup if necessary (e.g., containing MgSOa
and PSA sorbent for fatty matrices). For many soil types, this cleanup step may not be
required.

o Centrifuge the d-SPE tube (if used) for 2 minutes.

» Take the final supernatant and filter it through a 0.22 um syringe filter into an HPLC vial.

HPLC-UV Chromatographic Conditions

The following conditions are a robust starting point and should be optimized for the specific
instrument and column used.
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Parameter

Recommended Condition

Causality & Rationale

Column

C18, 250 mm x 4.6 mm, 5 pm

particle size

The C18 stationary phase
provides excellent hydrophobic
retention for ametryn. The
length and particle size offer a
good balance between

resolution and analysis time.[6]

Mobile Phase

Isocratic: Acetonitrile:Water
(70:30, viv)

This ratio provides a good
retention factor for ametryn.
Adjusting the ACN percentage
(60-75%) can be used to fine-
tune the retention time and

separate it from interferences.

Flow Rate

1.0 mL/min

A standard flow rate for a 4.6
mm ID column, ensuring
optimal efficiency and

reasonable backpressure.[6]

Injection Volume

20 pL

A typical volume that balances
sensitivity with the risk of

column overloading.

Column Temp.

30°C

Maintaining a constant
temperature ensures
reproducible retention times
and improves peak shape by
reducing mobile phase

viscosity.

UV Wavelength

220 nm

This wavelength is near the
absorbance maximum for the
triazine ring, providing high
sensitivity for ametryn
detection.[6]

Data Analysis and Quantification
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o Calibration Curve: Inject the prepared working standards into the HPLC system. Plot the
peak area of ametryn versus the corresponding concentration (ug/mL).

e Linear Regression: Perform a linear regression on the calibration data. The resulting
equation (y = mx + c¢) and the coefficient of determination (R2) will be used for quantification.
An Rz value > 0.995 is typically required.

o Sample Quantification: Inject the prepared sample extracts. Using the peak area obtained for
ametryn in the sample (y), calculate its concentration in the extract (x) using the regression
equation.

» Final Concentration: Calculate the final concentration in the original sample, accounting for
the initial sample weight/volume and all dilution/concentration factors used during sample
preparation.

Il. Method Validation: A Self-Validating System

To ensure the method is fit for its intended purpose, it must be validated according to
internationally recognized guidelines, such as those from SANTE or the Codex Alimentarius.
[12][13] Validation demonstrates the method's performance characteristics.
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Acceptance Criteria

Parameter Procedure .
(Typical)[13]
Analyze blank matrix samples
(e.g., ametryn-free soil/water) No significant interfering peaks
o o to ensure no endogenous (>30% of LOQ) should be
Specificity/Selectivity

components interfere with the
ametryn peak at its retention

time.

present at the retention time of

ametryn.

Linearity & Range

Analyze a series of at least 5
standard concentrations
across the expected sample
concentration range. Plot peak
area vs. concentration and

perform linear regression.

Coefficient of determination
(R?) = 0.995. Residuals should
be randomly distributed around

the x-axis.

Accuracy (Recovery)

Spike blank matrix samples at
low, medium, and high
concentrations (e.g., at the
LOQ, 2x LOQ, and 10x LOQ)
in replicates (n=5). Analyze
and calculate the percent

recovery.

Mean recovery should be
within 70-120%.[14]

Precision (RSD%)

Repeatability (Intra-day):
Analyze spiked samples (n=5)
under the same conditions on
the same day. Intermediate
Precision (Inter-day): Repeat

on a different day.

Relative Standard Deviation
(RSD) < 20%.

Limit of Detection (LOD)

Determined as the
concentration that gives a
signal-to-noise ratio (S/N) of
3:1. Can be estimated from the

lowest concentration standard.

The lowest concentration at
which the analyte's presence
can be reliably detected.
Published methods report
LODs around 0.16 pg/mL in
the final extract.[7][15]
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The lowest concentration that ]
N ) The lowest concentration that
can be quantified with ]
can be reported. Published
o o acceptable accuracy and
Limit of Quantification (LOQ) o ) ] methods report LOQs around
precision. Typically determined ) i
0.5 pg/mL in the final extract.
as S/N = 10:1 or the lowest
. . [71[15]
validated spike level.
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Caption: Core parameters for analytical method validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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